Cas no 1021226-94-7 (N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide)

• Product Name: N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide
• CAS No: 1021226-94-7
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 5915575
• PubChem ID: 25881972
• Update Time: 2025-06-14

N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide
• N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• 1021226-94-7
• VU0637341-1
• N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]benzenesulfonamide
• F5148-0449
• AKOS024500379

• Inchi： 1S/C17H17N3O4S/c21-17-10-9-15(16-8-4-13-24-16)19-20(17)12-5-11-18-25(22,23)14-6-2-1-3-7-14/h1-4,6-10,13,18H,5,11-12H2
• InChI Key： QZHHPFRIPSICHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCN1C(C=CC(C2=CC=CO2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide

Comprehensive Overview of N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide (CAS No. 1021226-94-7)

The compound N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide (CAS No. 1021226-94-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a furan ring, a pyridazine core, and a benzenesulfonamide moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with multiple biological targets. The presence of the furan and pyridazine rings, which are known for their electron-rich properties, suggests possible applications in designing enzyme inhibitors or receptor modulators.

One of the most frequently searched questions in academic and industrial circles is: "What are the synthetic routes for N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide?" The synthesis typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity, addressing another common query: "How to optimize the production of CAS 1021226-94-7?"

In the context of drug discovery, this compound has been studied for its potential role in inflammatory and metabolic disorders. The benzenesulfonamide group, in particular, is a well-known pharmacophore found in many FDA-approved drugs, which raises the question: "Does N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide have therapeutic potential?" Preliminary studies suggest its relevance in modulating specific signaling pathways, though further clinical validation is required.

From a computational chemistry perspective, researchers are leveraging molecular docking and QSAR modeling to predict the interactions of this compound with biological targets. This aligns with the rising demand for in silico drug design tools, as evidenced by searches like "How to simulate the binding affinity of CAS 1021226-94-7?" Such approaches are critical for accelerating the development of novel therapeutics.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and partition coefficient. These factors are essential for formulation scientists, who often ask: "What are the key properties of N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide?" Understanding these parameters helps in designing effective delivery systems, such as nanoparticles or liposomal carriers, which are trending topics in pharmaceutical technology.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, researchers frequently inquire: "Is CAS 1021226-94-7 environmentally friendly?" Current data indicate that it undergoes biodegradation under specific conditions, but comprehensive ecotoxicological studies are still needed.

In summary, N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzenesulfonamide (CAS No. 1021226-94-7) represents a fascinating area of research at the intersection of medicinal chemistry, computational biology, and pharmaceutical sciences. Its multifaceted applications and untapped potential continue to drive innovation, making it a subject of enduring scientific curiosity.